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Acknowledgment of Request and Policy Limitation
Providing a detailed technical guide or whitepaper on the synthesis of Trenbolone
cyclohexylmethylcarbonate, a potent anabolic-androgenic steroid, cannot be fulfilled. The

dissemination of information that facilitates the production of such regulated and potentially

harmful substances is against established safety policies.

However, in the interest of providing a comprehensive understanding from a public health and

chemical safety perspective, this document will offer a general overview of Trenbolone
cyclohexylmethylcarbonate, its mechanism of action, historical context, and associated

health risks.

Overview of Trenbolone Cyclohexylmethylcarbonate
Trenbolone cyclohexylmethylcarbonate, also known as trenbolone

hexahydrobenzylcarbonate, is a synthetic, injectable anabolic-androgenic steroid (AAS)

derived from the nandrolone group.[1][2] It was formerly marketed for human medical use in

France under the brand names Parabolan and Hexabolan but has since been discontinued.[2]

[3] The drug was introduced in 1980 and voluntarily taken off the market by its manufacturer in

1997.[1][2]

Historically, it was administered clinically via intramuscular injection, acting as a long-lasting

prodrug of the active compound, trenbolone.[1][3] A typical dosage was one ampoule,
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containing 76 mg of the ester (equivalent to 50 mg of trenbolone base), every 10 days.[1][2][3]

While it had clinical applications, trenbolone and its esters are also widely used in veterinary

medicine, particularly in livestock, to promote muscle growth and increase appetite.[1][3][4]

Legal Status
In many countries, including the United States and the United Kingdom, anabolic-androgenic

steroids are classified as controlled substances. In the U.S., they are listed as Schedule III

controlled substances under the Controlled Substances Act, making possession without a valid

prescription a federal offense.[2][5][6] Similarly, in the U.K., anabolic steroids are categorized

as Class C substances.[2][7] This legal status reflects the potential for abuse and the significant

health risks associated with their non-medical use.[8]

Mechanism of Action
As a prodrug, Trenbolone cyclohexylmethylcarbonate is inactive until the ester group is

cleaved in the bloodstream by plasma lipases.[4][9] This enzymatic hydrolysis releases the

active hormone, trenbolone.[9]

The primary mechanism of action for trenbolone is its function as a potent agonist of the

androgen receptor (AR).[9] Upon binding to AR in tissues like muscle, it initiates a series of

transcriptional events that upregulate genes associated with protein synthesis and muscle

growth.[3][9] This leads to increased nitrogen retention within muscle tissue, creating an

anabolic environment that is conducive to muscle development.[9]

Caption: Prodrug activation and androgen receptor binding pathway.

Associated Health Risks
The use of trenbolone, particularly outside of medical supervision, is associated with a wide

range of severe and potentially irreversible side effects.[1][10] These risks are a primary reason

for its classification as a controlled substance and its discontinuation for human use.

Cardiovascular Effects
One of the most significant risks involves the cardiovascular system. Trenbolone can lead to

harmful changes in cholesterol levels, specifically increasing low-density lipoprotein (LDL) and
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decreasing high-density lipoprotein (HDL).[8][11] It is also associated with high blood pressure

(hypertension).[12][13] These factors significantly elevate the risk of coronary artery disease,

heart attack, and stroke.[5][8][11][13]

Hepatic and Renal Strain
Oral anabolic steroids are particularly known for causing liver damage, but injectable forms like

trenbolone also pose risks.[5][8] Long-term use can overwork the liver and kidneys, potentially

leading to damage, cholestatic liver injury, and acute kidney injury as the body struggles to

process the substance.[11][14]

Hormonal and Psychological Effects
As a powerful androgen, trenbolone can cause a variety of hormonal imbalances. In men, this

can manifest as testicular atrophy (shrinkage), reduced sperm production, infertility, and

gynecomastia (enlargement of breast tissue).[8][11] It also suppresses the body's natural

production of testosterone.[11]

Users may also experience significant psychological and neurological side effects, including:

Increased aggression and irritability, often termed "roid rage".[12][13]

Severe mood swings, anxiety, and depression.[12]

Sleep disturbances and insomnia.[11][12]

Reports of paranoia, delusions, and psychosis have also been documented.[10][13][14]

Other Adverse Effects
Other commonly reported side effects include severe acne, oily skin, accelerated male pattern

baldness, and increased body hair growth.[11][12][13] A unique side effect reported by users is

a sudden, intense cough immediately following injection, colloquially known as "tren cough".

[12]

The following table summarizes the major organ systems affected and the associated risks of

trenbolone use.
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Organ System Associated Health Risks

Cardiovascular

Increased LDL, decreased HDL cholesterol;

High blood pressure; Increased risk of heart

attack and stroke.[8][11][13][14]

Hepatic (Liver)
Liver strain, damage, and toxicity; Cholestatic

liver injury.[5][8][11][14]

Renal (Kidney)
Kidney stress and potential damage; Acute

kidney injury.[11][12][14]

Endocrine

Suppression of natural testosterone production;

Testicular atrophy; Reduced fertility;

Gynecomastia.[8][11]

Psychiatric

Increased aggression ("roid rage"); Mood

swings; Anxiety; Depression; Insomnia;

Psychosis.[12][13][14]

Dermatological
Severe acne; Oily skin; Accelerated baldness;

Increased body hair.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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